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Compound of Interest

Compound Name: 4-Cyclopropylbenzaldehyde

Cat. No.: B1279468 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-
Cyclopropylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

4-Cyclopropylbenzaldehyde, a versatile intermediate compound. The guide details its

chemical and physical characteristics, experimental protocols for their determination, and

potential applications in various scientific fields.

Core Physicochemical Properties
4-Cyclopropylbenzaldehyde is an organic compound featuring a cyclopropyl group attached

to a benzaldehyde moiety.[1] This unique structure imparts specific chemical and physical

properties that make it a valuable building block in organic synthesis.[1]

General and Physical Properties
The fundamental identifiers and physical constants for 4-Cyclopropylbenzaldehyde are

summarized below. The data indicates it is a liquid at standard temperature and pressure.
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Property Value Source

Molecular Formula C₁₀H₁₀O [1][2][3]

Molecular Weight 146.19 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [2]

Boiling Point 113 °C [2]

Density 1.0512 g/cm³ [2]

Physical Form Liquid [4]

Identification and Structure
Detailed identifiers are crucial for database searches and regulatory submissions.

Identifier Value Source

IUPAC Name 4-cyclopropylbenzaldehyde [1][4]

CAS Number 20034-50-8 [1]

Canonical SMILES C1CC1C2=CC=C(C=C2)C=O [1][3]

InChI Key
CZUQVKFJAJAHGK-

UHFFFAOYSA-N
[1][4]

Solubility and Storage
The solubility of aldehydes is influenced by their carbon chain length. While smaller aldehydes

are miscible with water, solubility decreases as the molecule becomes larger and more

nonpolar.[5][6][7] Given its ten-carbon structure, 4-Cyclopropylbenzaldehyde is expected to

be sparingly soluble in water but soluble in common organic solvents.

Property Information Source

Storage Temperature 2-8°C, under inert atmosphere [2][4]

Purity (example) 96% [4]
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Spectroscopic and Reactivity Profile
Spectroscopic Data
Spectroscopic methods are essential for the identification and characterization of aldehydes.

Infrared (IR) Spectroscopy: Aldehydes exhibit a characteristic strong C=O stretching band

near 1700 cm⁻¹.[8]

¹H NMR Spectroscopy: The formyl proton (-CHO) of an aldehyde produces a distinctive

signal in the downfield region of the spectrum, typically between δ 9.5 and 10 ppm.[8]

¹³C NMR Spectroscopy: The carbonyl carbon of an aldehyde is also readily identifiable,

appearing significantly downfield in the spectrum.

Chemical Reactivity and Stability
The reactivity of 4-Cyclopropylbenzaldehyde is dominated by its aldehyde functional group,

making it a substrate for nucleophilic addition reactions.[8] It can serve as a versatile building

block for synthesizing more complex molecules.[1] The compound should be stored under an

inert atmosphere to prevent oxidation of the aldehyde group.[2][4]

Synthesis and Applications
Synthesis Pathways
Several synthetic routes are available for the preparation of 4-Cyclopropylbenzaldehyde.

Friedel-Crafts Acylation: This method involves the acylation of cyclopropylbenzene.[1]

Oxidation: The oxidation of cyclopropylbenzyl alcohol using common oxidizing agents can

yield the target aldehyde.[1]

Suzuki Coupling: A documented method involves the reaction of p-bromobenzaldehyde with

cyclopropylboronic acid.[9]
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General synthesis routes for 4-Cyclopropylbenzaldehyde.

Potential Applications
The unique combination of a cyclopropyl group and a reactive aldehyde group makes this

compound a valuable intermediate.[1]

Pharmaceuticals: It serves as a building block for molecules with potential therapeutic

applications.[1]

Fine Chemicals: It is a starting material for fragrances, dyes, and other specialty materials.[1]

Material Science: The compound can be utilized in the synthesis of specialized polymers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1279468?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s684145
https://www.chemicalbook.com/ProductChemicalPropertiesCB5312928_EN.htm
https://www.guidechem.com/encyclopedia/4-cyclopropylbenzaldehyde-dic219549.html
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d6f0d28?context=bbe
https://www.chemguide.co.uk/organicprops/carbonyls/background.html
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-aldehydes-ketones/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-aldehydes-ketones/
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/01%3A_Aldehydes_and_Ketones/1.04%3A_Physical_Properties_of_Aldehydes_and_Ketones
https://en.wikipedia.org/wiki/Aldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5312928.htm
https://www.benchchem.com/product/b1279468#physicochemical-properties-of-4-cyclopropylbenzaldehyde
https://www.benchchem.com/product/b1279468#physicochemical-properties-of-4-cyclopropylbenzaldehyde
https://www.benchchem.com/product/b1279468#physicochemical-properties-of-4-cyclopropylbenzaldehyde
https://www.benchchem.com/product/b1279468#physicochemical-properties-of-4-cyclopropylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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